Cas no 1292555-52-2 ((S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide)

• Product Name: (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide
• CAS No: 1292555-52-2
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 2165781
• Update Time: 2025-06-08

(S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-n-pyridin-3-ylmethyl-propionamide
• (S)-2-Amino-N-cyclopropyl-N-(pyridin-3-ylmethyl)propanamide
• AM91664
• (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethylpropanamide
• (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide

• Inchi： 1S/C12H17N3O/c1-9(13)12(16)15(11-4-5-11)8-10-3-2-6-14-7-10/h2-3,6-7,9,11H,4-5,8,13H2,1H3/t9-/m0/s1
• InChI Key： DVWPYTLJDPNOEU-VIFPVBQESA-N
• SMILES： O=C([C@H](C)N)N(CC1C=NC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 59.2

Additional information on (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide

Compound Introduction: (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide (CAS No. 1292555-52-2)

Compound (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide, identified by its CAS number 1292555-52-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of amides, characterized by its structural motif of a nitrogen atom connected to a carbonyl group and a side chain. The specific configuration of this molecule, particularly its stereochemistry, makes it a subject of interest for medicinal chemists and biologists exploring novel therapeutic agents.

The molecular structure of (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide consists of several key functional groups that contribute to its unique chemical properties. The presence of an amide group provides a site for hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the cyclopropyl ring introduces steric hindrance, influencing the compound's solubility and metabolic stability. The pyridine ring, a common feature in many bioactive molecules, enhances the compound's ability to interact with biological systems through various non-covalent interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound with greater accuracy. Studies have shown that the specific arrangement of atoms in (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide allows it to bind effectively to several biological targets, including enzymes and receptors involved in critical metabolic pathways. This has sparked interest in exploring its potential as a lead compound for drug discovery.

In the realm of drug development, the stereochemistry of chiral compounds like (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide plays a pivotal role in determining their efficacy and safety. The (S) configuration at the stereogenic center imparts unique biological activity, making it essential to maintain this stereochemical integrity throughout synthetic processes. Researchers have leveraged advanced synthetic methodologies to achieve high enantiomeric purity, ensuring that the desired enantiomer is produced with minimal impurities.

One of the most intriguing aspects of (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide is its potential application in treating various diseases. Preliminary studies have indicated that this compound exhibits promising activity against certain enzymatic targets associated with inflammation and pain management. The pyridine moiety, in particular, has been identified as a key pharmacophore responsible for its biological effects. Further research is ongoing to elucidate the precise mechanisms through which this compound exerts its therapeutic effects.

The synthesis of (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. The development of sustainable synthetic routes is increasingly important in pharmaceutical research to meet environmental regulatory requirements.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective therapeutic agents. The case of (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide exemplifies how structural modifications can lead to significant improvements in drug-like properties. By fine-tuning its chemical structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. This iterative process of design, synthesis, and evaluation is central to modern drug discovery.

The role of computational tools in predicting the behavior of complex molecules like (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide cannot be overstated. Advanced software platforms enable researchers to simulate molecular interactions in silico, saving time and resources compared to traditional experimental approaches. These simulations provide valuable insights into how the compound might behave within biological systems, guiding experimental design and optimizing lead optimization strategies.

In conclusion, (S)-2-Amino-N-cyclopropyl-N-pyridin-3-ylmethyl-propionamide represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and promising biological activity make it an attractive candidate for further investigation. As research progresses, we can expect more discoveries that highlight the importance of chiral compounds in medicine and highlight new avenues for drug development.